Cas no 1087798-07-9 (2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate
• CAS No: 1087798-07-9
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• MDL: MFCD11099814
• CID: 4570815
• PubChem ID: 39871457
• Update Time: 2025-10-29

2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(3-Fluoro-4-methylphenyl)carbamate
• Carbamic acid, N-(3-fluoro-4-methylphenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate

• MDL： MFCD11099814
• Inchi： 1S/C10H9F4NO2/c1-6-2-3-7(4-8(6)11)15-9(16)17-5-10(12,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： VPRKTWJSRWMVCB-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=CC=C(C)C(F)=C1

Additional information on 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate

Introduction to 2,2,2-Trifluoroethyl N-(3-Fluoro-4-Methylphenyl)Carbamate (CAS No. 1087798-07-9)

2,2,2-Trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087798-07-9, is a fluorinated carbamate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The structural features of this compound make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate consists of a trifluoroethyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a fluoro and methyl group at the 3rd and 4th positions, respectively. This arrangement imparts unique electronic and steric properties to the molecule, making it an intriguing subject for synthetic and biological studies.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties and improve therapeutic efficacy. The introduction of fluorine atoms into organic molecules can lead to increased resistance to metabolic degradation, enhanced binding interactions with biological targets, and improved pharmacological profiles. The presence of multiple fluorine atoms in 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate is particularly noteworthy, as it is expected to contribute to these desirable characteristics.

One of the key areas where this compound has shown promise is in the development of novel pharmaceutical agents. Fluorinated carbamates have been investigated for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in these pathological processes.

Recent studies have demonstrated that fluorinated derivatives can act as potent inhibitors of enzymes such as kinases and proteases. These enzymes are often overexpressed or dysregulated in diseases like cancer and inflammatory conditions. The carbamate moiety in 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate provides a suitable scaffold for designing molecules that can interact with these targets effectively. Additionally, the fluoro and methyl substituents on the phenyl ring may further enhance the binding affinity and selectivity of the compound.

The synthesis of 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms often poses challenges due to their high reactivity and sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater ease.

In addition to its pharmaceutical applications, this compound has also been explored for its potential use in agrochemicals. Fluorinated carbamates can serve as intermediates in the synthesis of herbicides and pesticides that exhibit improved efficacy and environmental compatibility. The structural features of 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate make it a versatile building block for designing such agrochemical agents.

The biological activity of 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate has been evaluated through various in vitro assays. These studies have revealed promising results regarding its inhibitory effects on certain enzymes and receptors. For instance, preliminary data suggest that this compound may inhibit the activity of specific kinases involved in cancer cell proliferation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs is a complex process that involves extensive testing and validation before reaching clinical use. However, compounds like 2,2,2-trifluoroethyl N-(3-fluoro-4-methylphenyl)carbamate provide valuable starting points for drug discovery efforts. By leveraging their unique structural properties and biological activities, researchers can design more effective therapeutic agents that address unmet medical needs.

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